![molecular formula C24H22ClNO4 B258325 ethyl 2-amino-4-(3-chlorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate](/img/structure/B258325.png)
ethyl 2-amino-4-(3-chlorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate
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Overview
Description
Ethyl 2-amino-4-(3-chlorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate is a chemical compound with potential therapeutic applications. It belongs to the class of chromene derivatives and has been synthesized through various methods.
Mechanism of Action
The mechanism of action of ethyl 2-amino-4-(3-chlorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate is not fully understood. However, it has been suggested that it exerts its therapeutic effects through various pathways, including inhibition of cell proliferation, induction of apoptosis, and modulation of inflammatory pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve insulin sensitivity. It has also been shown to have neuroprotective effects and improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the advantages of using ethyl 2-amino-4-(3-chlorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate in lab experiments is its potential therapeutic applications. It has shown promising results as an anti-cancer agent, anti-inflammatory agent, anti-bacterial agent, and anti-diabetic agent. However, one of the limitations is that its mechanism of action is not fully understood, which may limit its potential therapeutic applications.
Future Directions
There are several future directions for research on ethyl 2-amino-4-(3-chlorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its potential use in combination with other therapeutic agents. Additionally, future research could focus on optimizing its synthesis method and developing more efficient and cost-effective methods for large-scale production.
Synthesis Methods
Ethyl 2-amino-4-(3-chlorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate has been synthesized through various methods, including one-pot synthesis, microwave-assisted synthesis, and solvent-free synthesis. One of the most commonly used methods involves the reaction of 3-chlorobenzaldehyde, malononitrile, and ethyl acetoacetate in the presence of piperidine and glacial acetic acid.
Scientific Research Applications
Ethyl 2-amino-4-(3-chlorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate has been studied for its potential therapeutic applications. It has shown promising results as an anti-cancer agent, anti-inflammatory agent, anti-bacterial agent, and anti-diabetic agent. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
Molecular Formula |
C24H22ClNO4 |
---|---|
Molecular Weight |
423.9 g/mol |
IUPAC Name |
ethyl 2-amino-4-(3-chlorophenyl)-5-oxo-7-phenyl-4,6,7,8-tetrahydrochromene-3-carboxylate |
InChI |
InChI=1S/C24H22ClNO4/c1-2-29-24(28)22-20(15-9-6-10-17(25)11-15)21-18(27)12-16(13-19(21)30-23(22)26)14-7-4-3-5-8-14/h3-11,16,20H,2,12-13,26H2,1H3 |
InChI Key |
LIKSSSNTKZAYHH-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(OC2=C(C1C3=CC(=CC=C3)Cl)C(=O)CC(C2)C4=CC=CC=C4)N |
Canonical SMILES |
CCOC(=O)C1=C(OC2=C(C1C3=CC(=CC=C3)Cl)C(=O)CC(C2)C4=CC=CC=C4)N |
Origin of Product |
United States |
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